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Introduction

The Syntide 2 radioactive kinase assay is a robust and highly sensitive method for measuring
the activity of certain serine/threonine kinases, most notably Calcium/calmodulin-dependent
protein kinase Il (CaMKII) and, to a lesser extent, Protein Kinase C (PKC).[1] This assay relies
on the transfer of a radioactive phosphate group from gamma-labeled adenosine triphosphate
([y-32P]ATP) to the Syntide 2 peptide substrate by the kinase.[2] The amount of radioactivity
incorporated into the Syntide 2 peptide is directly proportional to the kinase's enzymatic
activity. This application note provides a detailed, step-by-step protocol for conducting a
Syntide 2 radioactive kinase assay, guidance on data analysis, and examples of data
presentation.

Syntide 2 is a synthetic peptide with a sequence homologous to phosphorylation site 2 on
glycogen synthase.[1] Its specificity makes it a valuable tool for studying the kinetics of CaMKII
and for screening potential inhibitors or activators of this important enzyme, which is involved in
numerous physiological processes, including synaptic plasticity, learning, and memory.[3][4]
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Signaling Pathway of CaMKII

The activation of CaMKIl is a critical event in many cellular signaling cascades. An increase in
intracellular calcium ions (Ca?*) leads to their binding with calmodulin (CaM). The resulting
Caz*/CaM complex then binds to the regulatory domain of CaMKIl, causing a conformational
change that relieves autoinhibition and activates the kinase. This allows CaMKII to
phosphorylate its substrates, such as Syntide 2 in this assay, leading to downstream cellular
responses.
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1. Prepare Reaction Mixture
(Buffer, Syntide 2, CaMKIl)

l

2. Initiate Reaction
(Add [y-32P]ATP/ATP Mix)

l

3. Incubate at 30°C

4. Stop Reaction
(Spot onto P81 paper)

5. Wash P81 Paper
(Phosphoric Acid & Acetone)

6. Quantify Radioactivity
(Scintillation Counting)

7. Analyze Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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